(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde
Overview
Description
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde (DFMMC) is a new and promising compound with a wide range of potential applications in the fields of scientific research, laboratory experiments, and medical research. It is a synthetic compound that has been studied for its ability to produce a variety of biochemical and physiological effects. DFMMC is a cyclic aldehyde with a unique three-dimensional structure that is composed of a cyclobutane ring and two fluorinated methyl groups. This structure makes it a highly reactive compound with a wide range of possible applications.
Mechanism of Action
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde has a unique mechanism of action. It is a highly reactive compound, and its reactivity is due to its unique three-dimensional structure. The two fluorinated methyl groups on the cyclobutane ring provide a large amount of electron density, which makes it highly reactive. This reactivity allows (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde to react with a variety of compounds, including proteins, nucleic acids, and other molecules.
Biochemical and Physiological Effects
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde has been studied for its ability to produce a variety of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, it has been shown to have an effect on the metabolism of fatty acids and cholesterol, as well as the regulation of blood pressure.
Advantages and Limitations for Lab Experiments
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for use in a variety of synthetic reactions. Additionally, it is relatively inexpensive and easy to obtain. However, it is important to note that (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde is a highly reactive compound, and it can be dangerous if not handled properly. Therefore, it is important to take proper safety precautions when handling (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde.
Future Directions
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde is a promising compound with a wide range of potential applications. In the future, it is likely that (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde will be studied further for its potential therapeutic applications. Additionally, it is likely that (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde will be used in the synthesis of a variety of compounds, including chiral compounds and other cyclic aldehydes. Additionally, (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde may be used as a starting material for the synthesis of a variety of other compounds, including polymers and other materials. Finally, it is likely that (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde will be studied further for its ability to produce a variety of biochemical and physiological effects.
Synthesis Methods
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde can be synthesized by a variety of methods. One of the most commonly used methods is the reaction of 3-methoxycyclobut-1-ene with 2,3-dichloro-1,4-difluorobenzene in the presence of a catalyst such as palladium acetate. The reaction is carried out in a Soxhlet extractor at temperatures ranging from 130 to 140°C. The reaction yields (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde in a yield of up to 92%.
Scientific Research Applications
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde has been used in a variety of scientific research applications. It has been used as a reagent for the synthesis of a variety of compounds, including chiral compounds and other cyclic aldehydes. It has also been used as a building block for the synthesis of various drugs, such as the anti-cancer drug irinotecan. Additionally, (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde has been used as a starting material for the synthesis of a variety of other compounds, including polymers and other materials.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde involves the conversion of commercially available starting materials into the desired product through a series of chemical reactions.", "Starting Materials": [ "Methanol", "Bromodifluoromethane", "Cyclobutene", "Sodium hydride", "Acetic acid", "Sodium borohydride", "Sodium hydroxide", "Chloroacetaldehyde", "Sodium chloride", "Sodium sulfate", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Methanol is reacted with sodium hydride to form sodium methoxide.", "Step 2: Bromodifluoromethane is reacted with sodium methoxide to form difluoromethyl methoxy methane.", "Step 3: Cyclobutene is reacted with difluoromethyl methoxy methane in the presence of acetic acid to form (1r,3r)-3-(difluoromethyl)cyclobutane-1-methanol.", "Step 4: (1r,3r)-3-(difluoromethyl)cyclobutane-1-methanol is reacted with sodium borohydride to form (1r,3r)-3-(difluoromethyl)cyclobutane-1-methanol sodium borohydride complex.", "Step 5: (1r,3r)-3-(difluoromethyl)cyclobutane-1-methanol sodium borohydride complex is reacted with chloroacetaldehyde in the presence of sodium hydroxide to form (1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde.", "Step 6: The product is purified by extraction with ethyl acetate, washing with water, drying over sodium sulfate, and evaporation of the solvent." ] } | |
CAS RN |
2703780-17-8 |
Product Name |
(1s,3s)-3-(difluoromethyl)-3-methoxycyclobutane-1-carbaldehyde |
Molecular Formula |
C7H10F2O2 |
Molecular Weight |
164.1 |
Purity |
95 |
Origin of Product |
United States |
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